Cas no 18212-21-0 (4-Methyl-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 18212-21-0
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• MDL: MFCD00173830
• CID: 50980
• PubChem ID: 1381992
• Update Time: 2025-04-18

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid
• 4-methylthiadiazole-5-carboxylic acid
• 4-methyl-1,2,3-thiadiazolyl-5-carboxylic acid
• 4-methyl-5-hydroxycarbonyl-1,2,3-thiadiazole
• 5-carboxy-4-methyl-1,2,3-thiadiazole
• 4-methyl-1,2,3-thiodiazole-5-carboxylic acid
• buttpark 30\06-41
• iflab-bb f2630-0005
• timtec-bb sbb005418
• 4-methyl-1,2,3-thiadiazole-5-c
• labotest-bb lt00453848
• otava-bb bb7020410078
• (R)-2-Hydroxymethylpropanoicacid
• BB 0218315
• SY027493
• LT0133
• SCHEMBL452517
• MFCD00173830
• FT-0618980
• 4-Methyl-[1,2,3]thiadiazole-5-carboxylic acid
• W-206298
• CS-B1141
• Z90121760
• NHHQOYLPBUYHQU-UHFFFAOYSA-N
• EN300-13420
• 4-methyl-[1,2,3]thiadiazol-5-carboxylic acid
• F2630-0005
• 4Methyl-[1,2,3]thiadiazole-5-carboxylic acid
• SDCCGMLS-0065716.P001
• 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid, 97%
• NK-F 001; SV 03
• 10J-524S
• BP-10765
• AMY24728
• A4029
• WL-323595
• AKOS000104176
• DTXSID40362538
• 18212-21-0
• A26564
• 1,2,3-Thiadiazole-5-carboxylic acid, 4-methyl-
• M3081
• CX1010
• 4-Methyl-1,2,3-Thiadiazole-5-CarboxylicAcid
• 4-methyl-[l,2,3]thiadiazole-5-carboxylic acid
• DTXCID60313587
• STK711191
• ALBB-013993

• MDL： MFCD00173830
• Inchi： 1S/C4H4N2O2S/c1-2-3(4(7)8)9-6-5-2/h1H3,(H,7,8)
• InChI Key： NHHQOYLPBUYHQU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=N1

Computed Properties

• Exact Mass: 143.99900
• Monoisotopic Mass: 143.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 91.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.531
• Melting Point: 169-173 °C (D)
• Boiling Point: 315.2±34.0 °C at 760 mmHg
• Flash Point: 144.4±25.7 °C
• PSA: 91.32000
• LogP: 0.54470
• Solubility: Uncertain

4-Methyl-1,2,3-thiadiazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Room temperature